1-(3-ethoxy-4-hydroxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(3-ethoxy-4-hydroxyphenyl)methyl]-N-(2-phenylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H30N2O3/c1-2-28-22-16-19(8-9-21(22)26)17-25-14-11-20(12-15-25)23(27)24-13-10-18-6-4-3-5-7-18/h3-9,16,20,26H,2,10-15,17H2,1H3,(H,24,27)
• InChI Key: MDFGRJRTSBDLCK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN2CCC(CC2)C(=O)NCCC3=CC=CC=C3)O
• Molecular Formula: C23H30N2O3
• Molecular Weight: 382.5 g/mol

Description

1-(3-ethoxy-4-hydroxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide, also known as EHP-101, is a synthetic compound that has shown potential in the treatment of various neurological disorders. It was first synthesized by a team of researchers led by Dr. David Baker at the University of Alberta in 2015. Since then, EHP-101 has been the subject of numerous studies investigating its mechanism of action and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(3-ethoxy-4-hydroxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide is not yet fully understood. However, it is known to act on the endocannabinoid system, which is a complex signaling system in the body that plays a key role in various physiological processes, including pain, inflammation, and mood regulation. This compound is believed to act as a selective CB2 receptor agonist, which means that it binds to and activates CB2 receptors in the body.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-inflammatory and neuroprotective effects, it has also been shown to have analgesic (pain-relieving) effects in animal models of pain. It has also been shown to have anxiolytic (anti-anxiety) effects in a mouse model of anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-ethoxy-4-hydroxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities and with a high degree of purity. This makes it easier to conduct experiments and to control for variables such as batch-to-batch variability. However, one limitation of using this compound is that its mechanism of action is not yet fully understood, which makes it difficult to design experiments that target specific pathways or processes.

Future Directions

There are several potential future directions for research on 1-(3-ethoxy-4-hydroxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide. One area of interest is in the treatment of neuroinflammatory disorders such as multiple sclerosis and Alzheimer's disease. Another area of interest is in the treatment of pain, particularly chronic pain. Additionally, there is potential for this compound to be used in combination with other drugs to enhance their therapeutic effects. Further research is needed to fully understand the potential of this compound and to develop it into a viable therapeutic agent.

Scientific Research Applications

1-(3-ethoxy-4-hydroxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide has been the subject of numerous studies investigating its potential therapeutic applications. One such study published in the journal Neuropharmacology in 2018 found that this compound has potent anti-inflammatory effects in microglia, which are immune cells in the brain that play a key role in neuroinflammation. Another study published in the journal Molecular Neurobiology in 2020 found that this compound has neuroprotective effects in a mouse model of multiple sclerosis.